[1,4'-Bipiperidine]-1'-aceticacid,potassiumsalt(1:1)

• Molecular Formula: C12H22KN2O2
• Molecular Weight: 265.41 g/mol
• InChI: InChI=1S/C12H22N2O2.K/c15-12(16)10-13-8-4-11(5-9-13)14-6-2-1-3-7-14;/h11H,1-10H2,(H,15,16)
• InChI Key: CNWPEAWMGCFKQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2CCN(CC2)CC(=O)O.[K]

Description

[1,4’-Bipiperidine]-1’-aceticacid,potassiumsalt(1:1) is a chemical compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their significant role in the pharmaceutical industry due to their presence in various classes of pharmaceuticals and alkaloids

Preparation Methods

The synthesis of [1,4’-Bipiperidine]-1’-aceticacid,potassiumsalt(1:1) involves several steps One common method includes the reaction of piperidine with acetic acid under specific conditions to form the acetic acid derivativeThe reaction conditions typically involve controlled temperatures and the use of catalysts to ensure the desired product is obtained with high purity .

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure consistency and efficiency. The use of advanced purification techniques such as crystallization and chromatography is also common to achieve the required purity levels for pharmaceutical applications .

Chemical Reactions Analysis

[1,4’-Bipiperidine]-1’-aceticacid,potassiumsalt(1:1) undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of ketones or carboxylic acids, while reduction may result in the formation of alcohols or amines .

Scientific Research Applications

[1,4’-Bipiperidine]-1’-aceticacid,potassiumsalt(1:1) has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is used in the study of biological processes and as a tool for probing the function of biological molecules.

Industry: It is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of [1,4’-Bipiperidine]-1’-aceticacid,potassiumsalt(1:1) involves its interaction with specific molecular targets in the body. These targets may include enzymes, receptors, and other proteins that play a role in various biological processes. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular function and overall physiological responses .

Comparison with Similar Compounds

[1,4’-Bipiperidine]-1’-aceticacid,potassiumsalt(1:1) can be compared with other similar compounds such as:

1,4’-Bipiperidine: A related compound with similar structural features but different functional groups.

4-piperidino-piperidine: Another piperidine derivative with distinct chemical properties and applications.

1,4’-bipiperidyl: A compound with a similar core structure but different substituents.

The uniqueness of [1,4’-Bipiperidine]-1’-aceticacid,potassiumsalt(1:1) lies in its specific functional groups and the resulting chemical and biological properties that make it suitable for various applications in scientific research and industry.